Cas no 65621-78-5 (cis-Asenapine)

• Product Name: cis-Asenapine
• CAS No: 65621-78-5
• MF: C₁₇H₁₆ClNO
• MW: 285.768043518066
• CID: 1692985
• Update Time: 2025-07-17

cis-Asenapine Chemical and Physical Properties

Names and Identifiers

• cis-5-chloro-2,3,3a,12b-tetrahydro-2-methyl-1H-dibenz[2,3:6,7]oxepino[4,5-c]pyrrole
• cis-5-Chloro-2,3,3a,12b-tetrahydro-2-methyl-1H-dibenz(2,3:6,7)oxepino(4,5-c)pyrrole
• cis-Asenapine

• Inchi： 1S/C17H16ClNO/c1-19-9-14-12-4-2-3-5-16(12)20-17-7-6-11(18)8-13(17)15(14)10-19/h2-8,14-15H,9-10H2,1H3/t14-,15+/m1/s1
• InChI Key： VSWBSWWIRNCQIJ-CABCVRRESA-N
• SMILES： ClC1C=CC2=C(C=1)[C@@H]1CN(C)C[C@@H]1C1C=CC=CC=1O2

Computed Properties

• Exact Mass: 285.09218

Experimental Properties

• PSA: 12.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines

Additional information on cis-Asenapine

Comprehensive Overview of cis-Asenapine (CAS No. 65621-78-5): A Key Therapeutic Agent in Neuropsychiatry

cis-Asenapine (CAS No. 65621-78-5) is a stereoisomer of the well-known antipsychotic drug asenapine, which belongs to the dibenzoxepinopyrrole class. This compound has garnered significant attention in recent years due to its unique pharmacological profile and potential applications in treating neuropsychiatric disorders such as schizophrenia and bipolar disorder. The cis-Asenapine configuration plays a critical role in its binding affinity to dopamine and serotonin receptors, making it a subject of ongoing research in precision medicine.

One of the most frequently searched questions about cis-Asenapine is: "How does cis-Asenapine differ from trans-Asenapine?" The answer lies in their molecular geometry. The cis configuration results in distinct interactions with neurotransmitter receptors, potentially offering fewer side effects like extrapyramidal symptoms (EPS) compared to other antipsychotics. This aligns with current patient concerns about medication tolerability and personalized treatment options.

Recent studies highlight cis-Asenapine's multimodal mechanism of action, targeting not only dopamine D2 receptors but also serotonin 5-HT_2A and 5-HT₇ receptors. This polypharmacology addresses the growing demand for treatment-resistant schizophrenia solutions, a hot topic in mental health forums. Researchers are particularly interested in its potential to improve cognitive symptoms—a domain often neglected by conventional antipsychotics.

From a pharmaceutical chemistry perspective, the synthesis of cis-Asenapine (CAS 65621-78-5) involves sophisticated chiral separation techniques. The compound's logP value and blood-brain barrier permeability are frequently discussed in pharmacokinetic analyses, reflecting industry focus on CNS drug delivery optimization. Its sublingual administration route—another trending search term—bypasses first-pass metabolism, enhancing bioavailability.

Emerging discussions in digital therapeutics and AI-driven drug discovery have brought renewed interest in cis-Asenapine's molecular fingerprints. Computational models suggest its potential as a scaffold for next-generation antipsychotics with improved safety profiles. This resonates with healthcare professionals seeking evidence-based alternatives to existing therapies.

Quality control of cis-Asenapine APIs requires rigorous HPLC analysis and polymorph screening, topics increasingly searched by pharmaceutical manufacturers. The compound's stability under various pH conditions—especially relevant for formulation development—has been extensively documented in recent patent literature.

In clinical contexts, patient forums frequently inquire about "cis-Asenapine versus aripiprazole" comparisons. While both are atypical antipsychotics, cis-Asenapine demonstrates superior antagonism at histamine H₁ receptors, which may explain its lower incidence of weight gain—a major concern in chronic antipsychotic use. This positions it favorably within the metabolic safety discourse dominating psychiatric conferences.

The environmental fate of cis-Asenapine (CAS 65621-78-5) has also entered sustainability conversations. Recent biodegradability studies address the green chemistry movement's push for eco-friendly pharmaceuticals, with particular attention to its photodegradation products in aqueous systems.

Looking ahead, the investigation of cis-Asenapine's potential in neuroinflammation modulation and glutamatergic pathway interactions represents the next frontier. These research directions directly respond to the mental health community's call for mechanistically novel treatments beyond monoamine modulation.